Cas no 140899-49-6 (Benzene, 1-isothiocyanato-2-(methylsulfonyl)-)
140899-49-6 structure
Product Name:Benzene, 1-isothiocyanato-2-(methylsulfonyl)-
CAS No:140899-49-6
MF:C8H7NO2S2
MW:213.27667927742
CID:1299485
PubChem ID:71343413
Update Time:2025-04-20
Benzene, 1-isothiocyanato-2-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-isothiocyanato-2-(methylsulfonyl)-
- 1-isothiocyanato-2-methylsulfonylbenzene
- SCHEMBL26116950
- 140899-49-6
- 1-Isothiocyanato-2-(methanesulfonyl)benzene
- DTXSID20770011
-
- Inchi: 1S/C8H7NO2S2/c1-13(10,11)8-5-3-2-4-7(8)9-6-12/h2-5H,1H3
- InChI Key: YDTSZPPDDYYHDZ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=CC=1N=C=S)(=O)=O
Computed Properties
- Exact Mass: 212.99191
- Monoisotopic Mass: 212.99182081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 46.5
Benzene, 1-isothiocyanato-2-(methylsulfonyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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